N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide

• IUPAC Name: N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide
• InChI: InChI=1S/C20H25NO3/c1-2-24-14-8-13-21-20(23)15-18(16-9-4-3-5-10-16)17-11-6-7-12-19(17)22/h3-7,9-12,18,22H,2,8,13-15H2,1H3,(H,21,23)
• InChI Key: WPUGNOMAUUUSTI-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)CC(C1=CC=CC=C1)C2=CC=CC=C2O
• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol

Description

N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide, also known as EHP-101, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications. EHP-101 belongs to the class of compounds known as cannabidiol (CBD) analogs, which are synthetic compounds that mimic the effects of CBD, a non-psychoactive compound found in the cannabis plant.

Mechanism of Action

The exact mechanism of action of N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide is not yet fully understood. However, it is believed that N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide acts by modulating the endocannabinoid system, which is a complex signaling system that regulates various physiological processes, including pain, mood, appetite, and sleep. N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has been found to interact with both the CB1 and CB2 receptors, which are the two main receptors of the endocannabinoid system.
Biochemical and Physiological Effects:
N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has been found to have several biochemical and physiological effects. In preclinical studies, N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has been shown to reduce inflammation, oxidative stress, and cell death in the central nervous system. N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has also been found to improve cognitive function and motor coordination in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide is its high potency and selectivity for the CB1 and CB2 receptors, which makes it a promising candidate for the development of new therapies for neurological disorders. However, one of the main limitations of N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide. One area of research is the development of new formulations of N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide that improve its solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide in other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for further studies to elucidate the exact mechanism of action of N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide and to determine its safety and efficacy in clinical trials.
Conclusion:
In conclusion, N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide is a novel compound that has shown promising results in preclinical studies for the treatment of neurological disorders. Its high potency and selectivity for the CB1 and CB2 receptors make it a promising candidate for the development of new therapies. However, further research is needed to determine its safety and efficacy in clinical trials and to investigate its potential therapeutic applications in other neurological disorders.

Scientific Research Applications

N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has been the subject of several scientific studies due to its potential therapeutic applications. One of the main areas of research has been its use in the treatment of neurological disorders, such as multiple sclerosis (MS) and Huntington's disease (HD). N-(3-ethoxypropyl)-3-(2-hydroxyphenyl)-3-phenylpropanamide has been found to have neuroprotective properties and has been shown to reduce inflammation in the central nervous system, which is a key factor in the pathogenesis of MS and HD.